Cas no 2171689-74-8 (2-(2-carbamoylazetidin-1-yl)methylprop-2-enoic acid)
2-(2-carbamoylazetidin-1-yl)methylprop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-carbamoylazetidin-1-yl)methylprop-2-enoic acid
- 2171689-74-8
- EN300-1281361
- 2-[(2-carbamoylazetidin-1-yl)methyl]prop-2-enoic acid
-
- Inchi: 1S/C8H12N2O3/c1-5(8(12)13)4-10-3-2-6(10)7(9)11/h6H,1-4H2,(H2,9,11)(H,12,13)
- InChI Key: WPXMNBHYGXCVAX-UHFFFAOYSA-N
- SMILES: O=C(C1CCN1CC(=C)C(=O)O)N
Computed Properties
- Exact Mass: 184.08479225g/mol
- Monoisotopic Mass: 184.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.9
- Topological Polar Surface Area: 83.6Ų
2-(2-carbamoylazetidin-1-yl)methylprop-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1281361-1.0g |
2-[(2-carbamoylazetidin-1-yl)methyl]prop-2-enoic acid |
2171689-74-8 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1281361-50mg |
2-[(2-carbamoylazetidin-1-yl)methyl]prop-2-enoic acid |
2171689-74-8 | 50mg |
$1008.0 | 2023-10-01 | ||
| Enamine | EN300-1281361-100mg |
2-[(2-carbamoylazetidin-1-yl)methyl]prop-2-enoic acid |
2171689-74-8 | 100mg |
$1056.0 | 2023-10-01 | ||
| Enamine | EN300-1281361-250mg |
2-[(2-carbamoylazetidin-1-yl)methyl]prop-2-enoic acid |
2171689-74-8 | 250mg |
$1104.0 | 2023-10-01 | ||
| Enamine | EN300-1281361-500mg |
2-[(2-carbamoylazetidin-1-yl)methyl]prop-2-enoic acid |
2171689-74-8 | 500mg |
$1152.0 | 2023-10-01 | ||
| Enamine | EN300-1281361-1000mg |
2-[(2-carbamoylazetidin-1-yl)methyl]prop-2-enoic acid |
2171689-74-8 | 1000mg |
$1200.0 | 2023-10-01 | ||
| Enamine | EN300-1281361-2500mg |
2-[(2-carbamoylazetidin-1-yl)methyl]prop-2-enoic acid |
2171689-74-8 | 2500mg |
$2351.0 | 2023-10-01 | ||
| Enamine | EN300-1281361-5000mg |
2-[(2-carbamoylazetidin-1-yl)methyl]prop-2-enoic acid |
2171689-74-8 | 5000mg |
$3479.0 | 2023-10-01 | ||
| Enamine | EN300-1281361-10000mg |
2-[(2-carbamoylazetidin-1-yl)methyl]prop-2-enoic acid |
2171689-74-8 | 10000mg |
$5159.0 | 2023-10-01 |
2-(2-carbamoylazetidin-1-yl)methylprop-2-enoic acid Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 2-(2-carbamoylazetidin-1-yl)methylprop-2-enoic acid
Comprehensive Overview of 2-(2-Carbamoylazetidin-1-yl)methylprop-2-enoic Acid (CAS No. 2171689-74-8): Properties, Applications, and Research Insights
The compound 2-(2-carbamoylazetidin-1-yl)methylprop-2-enoic acid (CAS No. 2171689-74-8) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and biochemical research. This azetidine-derived molecule features a carbamoyl group and a prop-2-enoic acid moiety, making it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its role as a building block for drug discovery, especially in targeting enzymes and receptors involved in inflammatory and metabolic pathways.
One of the most searched questions about this compound revolves around its synthetic routes and stability. Studies indicate that 2-(2-carbamoylazetidin-1-yl)methylprop-2-enoic acid can be synthesized via multi-step organic reactions, including amidation and alkylation processes. Its stability under various pH conditions has also been a topic of interest, as it influences its applicability in formulation development. Recent publications highlight its compatibility with green chemistry principles, aligning with the growing demand for sustainable synthesis methods in the pharmaceutical industry.
In the context of drug design, this compound's azetidine ring is a key structural feature. Azetidines are known for their conformational rigidity, which enhances binding affinity to biological targets. The carbamoyl group further contributes to hydrogen bonding interactions, a critical factor in optimizing drug-receptor interactions. These properties make 2-(2-carbamoylazetidin-1-yl)methylprop-2-enoic acid a promising candidate for developing small-molecule inhibitors and modulators.
Another trending topic is the compound's potential in bioconjugation and proteomics. Its prop-2-enoic acid moiety allows for click chemistry applications, enabling efficient labeling of proteins and peptides. This has implications for diagnostic tools and targeted therapies, particularly in oncology and immunology. Researchers are also exploring its use in polymeric materials, where its reactive double bond facilitates cross-linking for hydrogel formation.
From a commercial perspective, the demand for high-purity 2-(2-carbamoylazetidin-1-yl)methylprop-2-enoic acid is rising, driven by its utility in contract research organizations (CROs) and academic labs. Suppliers emphasize batch-to-batch consistency and analytical validation to meet regulatory standards. The compound's patent landscape is another area of interest, with several filings highlighting its derivatives for therapeutic applications.
In summary, 2-(2-carbamoylazetidin-1-yl)methylprop-2-enoic acid (CAS No. 2171689-74-8) represents a multifaceted tool for modern chemistry and life sciences. Its structural elegance, combined with functional diversity, positions it at the forefront of innovative research. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in advancing precision medicine and material science.
2171689-74-8 (2-(2-carbamoylazetidin-1-yl)methylprop-2-enoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)